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Compound of Interest

Compound Name: 3-Amino-2-oxazolidinone-d4

Cat. No.: B563276

Technical Guide: 3-Amino-2-oxazolidinone-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and applications of 3-Amino-2-oxazolidinone-d4. This stable isotope-labeled compound is a
critical tool in analytical and drug development research, primarily utilized as an internal
standard for the quantification of its non-deuterated analog, 3-Amino-2-oxazolidinone (AOZ).
AOZ is the principal metabolite of the nitrofuran antibiotic, furazolidone.

Core Chemical Properties

3-Amino-2-oxazolidinone-d4 is a deuterated form of 3-Amino-2-oxazolidinone, where four
hydrogen atoms on the oxazolidinone ring have been replaced by deuterium. This isotopic
labeling provides a distinct mass signature for use in mass spectrometry-based analytical
methods.
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Property Value Source(s)
Molecular Formula C3H2DaN20:2 [1]
Molecular Weight 106.12 g/mol [2][3]

CAS Number 1188331-23-8 [3]

3-amino-4,4,5,5-tetradeuterio-
IUPAC Name o [3]
1,3-oxazolidin-2-one

Synonyms AOZ-d4

Melting Point 62-64°C [4]

N Sparingly soluble in DMSO,
Solubility ] ] [4]
slightly soluble in Methanol

Appearance White to Pale Beige Solid [4]
SMILES [2H]C1([2H])OC(=O)N(N)C1([2 2l
H][2H]

KYCJINIUHWNJINCT-
InChl Key [2]
LNLMKGTHSA-N

Synthesis and Manufacturing

While a detailed, publicly available synthesis protocol for 3-Amino-2-oxazolidinone-d4 is not
readily found in the literature, the general synthesis of 2-oxazolidinone derivatives provides a
likely pathway. One common method involves the reaction of an ethanolamine with urea or a
derivative, often under microwave irradiation to drive the reaction. For the deuterated analog, a
deuterated ethanolamine precursor would be required.

A plausible, though not explicitly documented, synthetic approach could involve the following
conceptual steps:
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A conceptual synthesis pathway for 3-Amino-2-oxazolidinone-d4.

Role in Drug Metabolism and Pharmacokinetics

3-Amino-2-oxazolidinone-d4 is intrinsically linked to the metabolism of the veterinary drug
furazolidone. Furazolidone undergoes metabolic reduction of its nitro group to form the reactive
aminofuran derivative, which then leads to the formation of 3-Amino-2-oxazolidinone (AOZ) as
a major metabolite.[2] The detection of AOZ is a key indicator of furazolidone administration.
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Metabolic pathway of Furazolidone.

Analytical Applications and Experimental Protocols

The primary application of 3-Amino-2-oxazolidinone-d4 is as an internal standard in
quantitative analytical methods, particularly liquid chromatography-mass spectrometry (LC-
MS), for the detection of AOZ in biological matrices. The use of a stable isotope-labeled internal
standard is considered the gold standard in quantitative mass spectrometry as it corrects for
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variations in sample preparation, injection volume, and matrix effects, thereby improving the
accuracy and precision of the measurement.

General Experimental Workflow for AOZ Quantification
using LC-MS/MS

Below is a generalized workflow for the quantification of AOZ in a biological sample using 3-
Amino-2-oxazolidinone-d4 as an internal standard.
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Workflow for AOZ quantification using an internal standard.
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A detailed, specific experimental protocol would need to be optimized for the particular matrix
being analyzed.

Biological Activity of the Non-Deuterated Analog
(AOZ)

While 3-Amino-2-oxazolidinone-d4 is primarily used as an analytical tool, its non-deuterated
counterpart, AOZ, exhibits biological activity. Notably, AOZ has been shown to be an inhibitor of
monoamine oxidase (MAQO).[2] MAOs are enzymes responsible for the degradation of
monoamine neurotransmitters such as serotonin, norepinephrine, and dopamine.[5] Inhibition
of MAO leads to an increase in the levels of these neurotransmitters in the brain.
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Mechanism of MAO inhibition by AOZ.

This MAO inhibitory activity of AOZ is an important consideration in the toxicology and
pharmacology of furazolidone.

Safety and Handling

3-Amino-2-oxazolidinone-d4 and its non-deuterated form are classified with the following
GHS hazard statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
and H335 (May cause respiratory irritation). Appropriate personal protective equipment,
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including gloves, safety glasses, and a lab coat, should be worn when handling these
compounds. Work should be conducted in a well-ventilated area or a fume hood.

Conclusion

3-Amino-2-oxazolidinone-d4 is an indispensable tool for the accurate quantification of the
furazolidone metabolite, AOZ. Its use as an internal standard in LC-MS methods is crucial for
regulatory monitoring and in pharmacokinetic studies. Furthermore, the biological activity of its
non-deuterated analog as a monoamine oxidase inhibitor highlights the broader
pharmacological context of furazolidone metabolism. This guide provides a foundational
understanding of the chemical properties and applications of 3-Amino-2-oxazolidinone-d4 for
researchers and professionals in the fields of analytical chemistry and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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